Cas no 6306-01-0 (6,8-dichloro-2-methyl-7h-purine)

• Product Name: 6,8-dichloro-2-methyl-7h-purine
• CAS No: 6306-01-0
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• CID: 958628
• PubChem ID: 5920450
• Update Time: 2025-04-19

6,8-dichloro-2-methyl-7h-purine Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2-methyl-7h-purine
• DTXSID90421361
• NSC-22725
• 6306-01-0
• NSC22725
• dichloromonomethylpurine

• Inchi： 1S/C6H4Cl2N4/c1-2-9-4(7)3-5(10-2)12-6(8)11-3/h1H3,(H,9,10,11,12)
• InChI Key： QZIGSPMPDANGLL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N2)Cl)N=C(C)N=1

Computed Properties

• Exact Mass: 201.98152
• Monoisotopic Mass: 201.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.86
• Boiling Point: 286.5°C at 760 mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.797
• PSA: 49.44